Cas no 306296-72-0 (Benzoic acid, 4-formyl-2,6-dimethyl-, 1,1-dimethylethyl ester)

• Product Name: Benzoic acid, 4-formyl-2,6-dimethyl-, 1,1-dimethylethyl ester
• CAS No: 306296-72-0
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 3934463
• PubChem ID: 85778802
• Update Time: 2025-04-22

Benzoic acid, 4-formyl-2,6-dimethyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-formyl-2,6-dimethyl-, 1,1-dimethylethyl ester
• SY355201
• 306296-72-0
• AT39430
• TERT-BUTYL 4-FORMYL-2,6-DIMETHYLBENZOATE
• DTXSID501243296
• SCHEMBL22032247
• MFCD32642689
• 1,1-Dimethylethyl 4-formyl-2,6-dimethylbenzoate

• Inchi： InChI=1S/C14H18O3/c1-9-6-11(8-15)7-10(2)12(9)13(16)17-14(3,4)5/h6-8H,1-5H3
• InChI Key： SQFROJLRFRRNKI-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.4Ų